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Compound of Interest

Compound Name: Climbazole

Cat. No.: B1669176 Get Quote

This document provides a concise technical overview of the physicochemical properties of

Climbazole, a widely utilized antifungal agent in dermatological and personal care

formulations. The information is intended for researchers, scientists, and professionals

engaged in drug development and formulation science.

Physicochemical Data
The fundamental molecular characteristics of Climbazole are summarized below. This data is

essential for a range of applications, including analytical method development, formulation

design, and quality control.

Property Value Source

Molecular Formula C₁₅H₁₇ClN₂O₂ [1][2][3][4]

Molecular Weight 292.76 g/mol [1][2][3][4]

IUPAC Name

1-(4-chlorophenoxy)-1-

imidazol-1-yl-3,3-

dimethylbutan-2-one

[1][4]

CAS Number 38083-17-9 [4]

Appearance
White to Off-white Solid

Powder
[4]

Solubility
Soluble in DMSO & Ethanol;

Insoluble in Water
[4][5]
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Molecular Structure and Composition
The molecular formula C₁₅H₁₇ClN₂O₂ indicates a complex organic structure. The diagram

below illustrates the elemental composition derived from this formula, providing a clear visual

representation of its constituent atoms.
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Caption: Elemental breakdown of the Climbazole molecular formula.

Experimental Protocols
Detailed experimental protocols for the determination of the molecular formula and weight of

Climbazole are not available within the provided search results. These values are typically

confirmed through standard analytical techniques such as mass spectrometry and elemental

analysis, the specific methodologies for which are established in the broader scientific

literature.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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